6,7-Dimethoxy-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline
Cat. No. B8563673
M. Wt: 221.29 g/mol
InChI Key: LZKVGJJZJQGYSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][c:3]1[cH:4][c:5]([C:11]([CH2:12][NH2:13])([CH3:14])[CH3:15])[cH:6][cH:7][c:8]1[O:9][CH3:10].[CH:16]([OH:17])=[O:18]>>[CH3:1][O:2][c:3]1[cH:4][c:5]2[c:6]([cH:7][c:8]1[O:9][CH3:10])[CH2:16][NH:13][CH2:12][C:11]2([CH3:14])[CH3:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(C(C)(C)CN)cc1OC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=CO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1cc2c(cc1OC)C(C)(C)CNC2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
